Heptyl hexanoate
Overview
Description
Heptyl hexanoate, also known as Hexanoic acid, heptyl ester, is a chemical compound with the molecular formula C13H26O2 . It has an average mass of 214.344 Da and a Monoisotopic mass of 214.193283 Da .
Molecular Structure Analysis
Heptyl hexanoate has a molecular structure represented by the formula C13H26O2 . It consists of a hexanoate (six-carbon chain) attached to a heptyl group (seven-carbon chain) via an ester linkage .Physical And Chemical Properties Analysis
Heptyl hexanoate has a density of 0.9±0.1 g/cm3, a boiling point of 258.6±8.0 °C at 760 mmHg, and a flash point of 109.6±8.3 °C . It has a molar refractivity of 64.1±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 246.6±3.0 cm3 .Scientific Research Applications
1. Use in Food and Cosmetic Industries
- Heptyl hexanoate, specifically Butyl hexanoate (BuHE), is notable in the food, beverage, and cosmetic industries. A study by Zhou et al. (2020) on the intensified synthesis of BuHE using deep eutectic solvent shows the potential for improving production processes in these industries (Zhou et al., 2020).
2. Agricultural Applications
- Hexanoic acid, closely related to Heptyl hexanoate, has been found to induce resistance in tomato plants against various pathogens. Research by Llorens et al. (2016) shows that it activates the mevalonic and linolenic pathways, promoting the emission of plant volatiles, which could be used for developing resistant crop varieties (Llorens et al., 2016).
3. Biotechnology and Biofuel Production
- A study by Cheon et al. (2014) discusses the construction of a biosynthetic pathway for hexanoic acid production in yeast, indicating potential applications in biotechnology and biofuel production (Cheon et al., 2014).
4. Biochemical Synthesis
- The enzymatic synthesis of hexanoic acid derivatives like ethyl hexanoate has been studied for applications in flavor and fragrance industries. Chowdary and Prapulla (2003) investigated the synthesis of ethyl hexanoate via an acyl transfer reaction using immobilized Rhizomucor miehei lipase (Chowdary & Prapulla, 2003).
5. Environmental Applications
- The production of hexanoic acid from bioprocesses and its potential use in environmental applications is a growing area of interest. For instance, the work by Jeon et al. (2016) on the production of medium-chain carboxylic acids by Megasphaera sp. MH highlights its potential in waste treatment and renewable resource utilization (Jeon et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Heptyl hexanoate, also known as hexanoic acid, heptyl ester , is a chemical compound with the molecular formula C13H26O2 . .
Biochemical Pathways
Heptyl hexanoate may be involved in the biochemical formation of yeast-derived sensory-active metabolites like higher alcohols and esters . These compounds determine the different characteristics of aroma and taste in fermented beverages . .
Result of Action
Given its potential role in the formation of aroma compounds in yeast fermentation, it may contribute to the flavor profile of fermented beverages .
Action Environment
The action of Heptyl hexanoate, like many other compounds, can be influenced by various environmental factors. For instance, factors like substrate composition in fermentation media as well as process parameters can influence the production of volatile aroma compounds . .
properties
IUPAC Name |
heptyl hexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O2/c1-3-5-7-8-10-12-15-13(14)11-9-6-4-2/h3-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEKCBKVWQYEUGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOC(=O)CCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10220050 |
Source
|
| Record name | Heptyl hexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10220050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6976-72-3 |
Source
|
| Record name | Heptyl hexanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6976-72-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Heptyl hexanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006976723 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6976-72-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24779 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Heptyl hexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10220050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Heptyl hexanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.491 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,2,4]Triazolo[1,5-a]pyridin-6-amine](/img/structure/B1593710.png)
![Phenol, 2-[(4-chloro-2-nitrophenyl)azo]-6-(1,1-dimethylethyl)-4-methyl-](/img/structure/B1593721.png)
![2-[2-[2-(Dodecyloxy)ethoxy]ethoxy]ethyl dihydrogen phosphate](/img/structure/B1593729.png)
